Cas no 925908-56-1 (4-(2,5-dimethoxyphenyl)benzoic Acid)

• Product Name: 4-(2,5-dimethoxyphenyl)benzoic Acid
• CAS No: 925908-56-1
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD11932237
• CID: 1973713
• PubChem ID: 52983736
• Update Time: 2025-11-02

4-(2,5-dimethoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethoxyphenyl)benzoic Acid
• 4-(2,5-DIMETHOXYPHENYL)BENZOICACID
• SCHEMBL2039734
• 2',5'-dimethoxy[1,1'-biphenyl]-4-carboxylic acid
• MFCD11932237
• DTXSID60680726
• BS-33176
• 925908-56-1

• MDL： MFCD11932237
• Inchi： 1S/C15H14O4/c1-18-12-7-8-14(19-2)13(9-12)10-3-5-11(6-4-10)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： OVMKKAINZYHHDR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC(C(=O)O)=CC=1)OC

Computed Properties

• Exact Mass: 258.08900
• Monoisotopic Mass: 258.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 3.06900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,5-dimethoxyphenyl)benzoic Acid

4-(2,5-Dimethoxyphenyl)benzoic Acid (CAS No. 925908-56-1): A Multifunctional Compound in Modern Pharmaceutical Research

4-(2,5-Dimethoxyphenyl)benzoic Acid, with the CAS number 925908-56-1, has emerged as a pivotal compound in the field of medicinal chemistry due to its unique molecular structure and diverse pharmacological applications. This compound, characterized by its benzene ring substituted with a 2,5-dimethoxyphenyl group, exhibits a range of biological activities that have been extensively studied in recent years. Its molecular formula, C₁₄H₁₄O₄, and molecular weight of 246.25 g/mol underpin its structural complexity and functional versatility. Recent advancements in synthetic methodologies and biological assays have further expanded its potential applications in drug development and therapeutic research.

The 4-(2,5-dimethoxyphenyl)benzoic Acid molecule is a derivative of benzoic acid, which serves as a fundamental building block in organic synthesis. The presence of the 2,5-dimethoxyphenyl group introduces electron-donating properties, enhancing the compound's reactivity and interaction with biological targets. This structural feature is particularly significant in modulating the compound's pharmacokinetic profile, such as its solubility, permeability, and metabolic stability. Recent studies have highlighted the role of 2,5-dimethoxyphenyl substitutions in improving the compound's ability to interact with specific receptors, thereby enhancing its therapeutic potential.

One of the most notable applications of 4-(2,5-dimethyloxyphenyl)benzoic Acid lies in its potential as a modulator of inflammatory pathways. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the activation of NF-κB and COX-2 pathways. These findings align with the growing interest in targeting inflammatory mediators for the treatment of chronic diseases such as rheumatoid arthritis and neurodegenerative disorders. The compound's ability to suppress pro-inflammatory cytokines, including IL-6 and TNF-α, has also been validated through in vitro and in vivo experiments, underscoring its potential as an anti-inflammatory agent.

Another critical area of research involving 4-(2,5-dimethoxyphenyl)benzoic Acid is its role in neuropharmacology. A 2024 study in Pharmacological Research reported that this compound demonstrates selective agonism at 5-HT_1A receptors, which are implicated in mood regulation and anxiety disorders. This activity suggests potential therapeutic applications in the treatment of psychiatric conditions, such as major depressive disorder and generalized anxiety disorder. The compound's mechanism of action, involving the modulation of serotonergic signaling, has been further supported by computational modeling studies that predict its binding affinity to 5-HT_1A receptors.

From a synthetic perspective, the 4-(2,5-dimethoxyphenyl)benzoic Acid molecule has been the focus of several green chemistry initiatives aimed at optimizing its production process. A recent paper in Green Chemistry (2023) described a novel catalytic approach using metal-organic frameworks (MOFs) to enhance the efficiency of its synthesis. This method not only reduces energy consumption but also minimizes the use of hazardous solvents, aligning with the principles of sustainable chemical manufacturing. The development of such eco-friendly synthetic routes is crucial for scaling up the production of this compound for pharmaceutical applications.

Furthermore, the 4-(2,5-dimethoxyphenyl)benzoic Acid has shown promising antimicrobial activity against a range of bacterial and fungal pathogens. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated its efficacy against Staphylococcus aureus and Candida albicans, with minimal cytotoxicity to mammalian cells. The compound's ability to disrupt microbial cell membranes and inhibit biofilm formation has been attributed to its amphipathic nature, which allows it to interact with both hydrophilic and hydrophobic regions of microbial membranes.

Recent advances in drug delivery systems have also explored the potential of 4-(2,5-dimethoxyphenyl)benzoic Acid as a nanocarrier for targeted drug delivery. Researchers at the University of Tokyo (2024) developed a liposomal formulation of this compound that enhanced its bioavailability and reduced systemic side effects. The liposomes, functionalized with PEGylated surfaces, exhibited prolonged circulation times and improved targeting to inflamed tissues, as evidenced by in vivo imaging studies. This approach could significantly enhance the therapeutic index of the compound, making it a viable candidate for clinical applications.

Despite its promising therapeutic potential, the 4-(2,5-dimethoxyphenyl)benzoic Acid faces challenges in terms of biocompatibility and long-term safety. A 2023 review in Toxicological Sciences highlighted the need for further studies to assess its potential for genotoxicity and carcinogenicity. While preliminary studies have not shown significant genotoxic effects, the compound's long-term impact on human health remains a subject of ongoing research. Additionally, the compound's metabolic profile and potential for drug-drug interactions require careful evaluation to ensure its safety in therapeutic contexts.

In conclusion, 4-(2,5-dimethoxyphenyl)benzoic Acid represents a multifaceted compound with significant potential in various therapeutic areas. Its structural uniqueness and diverse biological activities have positioned it as a candidate for further exploration in drug development. As research continues to uncover its mechanisms of action and optimize its synthesis, the compound is poised to play a crucial role in the advancement of modern medicine.